Cas no 39055-84-0 (4’-Chloro-4-nitrodiphenyl Sulfone)

• Product Name: 4’-Chloro-4-nitrodiphenyl Sulfone
• CAS No: 39055-84-0
• MF: C₁₂H₈ClNO₄S
• MW: 297.714221000671
• CID: 297191
• PubChem ID: 458974
• Update Time: 2025-06-09

4’-Chloro-4-nitrodiphenyl Sulfone Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-((4-nitrophenyl)sulfonyl)benzene
• 4’-Chloro-4-nitrodiphenyl Sulfone
• 1-(4-chlorophenyl)sulfonyl-4-nitrobenzene
• 4-CHLORO-4'-NITRODIPHENYL SULFONE
• Benzene,1-chloro-4-[(4-nitrophenyl)sulfonyl]-
• 4`-Chloro-4-nitrodiphenyl Sulfone
• 4'-Chlor-4-nitro-diphenylsulfon
• 4-Chloro-4'-Nitrodiphenyl Sulphone
• p-Chlorophenyl p-nitrophenyl sulfone
• FT-0618106
• SCHEMBL1149000
• 1-(4-chlorophenyl)sulfonyl-4-nitro-benzene
• 1-chloro-4-(4-nitrophenylsulfonyl)benzene
• 1-Chloro-4-[(4-nitrophenyl)sulfonyl]benzene
• AKOS003235734
• 1-(4-chlorobenzene sulfonyl)-4-nitrobenzene
• (4-chloro-phenyl)-(4-nitro-phenyl)-sulfone
• ZKMJWBJCNUSXDO-UHFFFAOYSA-N
• 4-CHLORO-4-NITRODIPHENYLSULPHONE
• 39055-84-0
• 4 inverted exclamation mark -Chloro-4-nitrodiphenyl Sulfone
• 4'-Chloro-4-nitrodiphenyl Sulfone
• DTXSID30332588
• DB-354402

• MDL： MFCD00043614
• Inchi： 1S/C12H8ClNO4S/c13-9-1-5-11(6-2-9)19(17,18)12-7-3-10(4-8-12)14(15)16/h1-8H
• InChI Key： ZKMJWBJCNUSXDO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 296.98600
• Monoisotopic Mass: 296.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 88.3A^2

Experimental Properties

• PSA: 88.34000
• LogP: 4.68500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4’-Chloro-4-nitrodiphenyl Sulfone

Comprehensive Analysis of 4’-Chloro-4-nitrodiphenyl Sulfone (CAS No. 39055-84-0): Properties, Applications, and Industry Trends

4’-Chloro-4-nitrodiphenyl Sulfone (CAS No. 39055-84-0) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. As a derivative of diphenyl sulfone, this compound features a chloro substituent at the 4’ position and a nitro group at the 4 position, enhancing its reactivity and utility in various industrial processes. Its molecular formula, C₁₂H₈ClNO₄S, reflects a balanced combination of aromatic and electrophilic properties, making it valuable in synthetic chemistry and material science.

The growing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and advanced materials has positioned 4’-Chloro-4-nitrodiphenyl Sulfone as a compound of significant interest. Researchers and manufacturers frequently search for CAS 39055-84-0 suppliers, synthesis methods, and safety data sheets, highlighting its commercial and academic relevance. Recent trends also indicate increased inquiries about eco-friendly alternatives and green chemistry applications, aligning with global sustainability goals.

From a technical perspective, 4’-Chloro-4-nitrodiphenyl Sulfone exhibits notable thermal stability and solubility in polar organic solvents, such as dimethylformamide (DMF) and acetone. These properties facilitate its use as a key intermediate in the production of dyes, polymer modifiers, and specialty chemicals. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, which is critical for end-use applications requiring high-grade materials.

In the pharmaceutical sector, this compound serves as a precursor for bioactive molecules, particularly those targeting antimicrobial and anti-inflammatory pathways. Its nitro-aromatic moiety enables further functionalization, a feature exploited in drug discovery. Meanwhile, the agrochemical industry leverages its structural properties to develop crop protection agents, addressing the need for pest-resistant formulations in modern agriculture.

Regulatory compliance and handling guidelines for CAS 39055-84-0 are frequently discussed in safety forums. Proper storage conditions—such as avoiding prolonged exposure to light and moisture—are emphasized to maintain stability. Additionally, advancements in waste reduction and process optimization have become focal points for manufacturers aiming to minimize environmental impact while maximizing yield.

Looking ahead, innovations in catalytic synthesis and flow chemistry are expected to enhance the production efficiency of 4’-Chloro-4-nitrodiphenyl Sulfone. As industries prioritize cost-effective and scalable solutions, this compound’s role is likely to expand, particularly in emerging markets for electronic materials and specialty coatings. Collaborative research between academia and industry will further unlock its potential, ensuring its relevance in a rapidly evolving chemical landscape.